Cas no 835633-50-6 (1-Piperidinecarboxaldehyde, 4-(hydroxymethyl)-)

1-Piperidinecarboxaldehyde, 4-(hydroxymethyl)- structure
835633-50-6 structure
Product Name:1-Piperidinecarboxaldehyde, 4-(hydroxymethyl)-
CAS No:835633-50-6
MF:C7H13NO2
MW:143.183622121811
MDL:MFCD13178911
CID:859510
Update Time:2025-07-19

1-Piperidinecarboxaldehyde, 4-(hydroxymethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1-Piperidinecarboxaldehyde, 4-(hydroxymethyl)-
    • 4-(hydroxymethyl)-1-Piperidinecarboxaldehyde
    • 4-(Hydroxymethyl)piperidine-1-carbaldehyde
    • N-formyl-4-piperidinemethanol
    • 4-(Hydroxymethyl)-1-piperidinecarboxaldehyde (ACI)
    • MDL: MFCD13178911
    • Inchi: 1S/C7H13NO2/c9-5-7-1-3-8(6-10)4-2-7/h6-7,9H,1-5H2
    • InChI Key: YODDVECJLGSPDW-UHFFFAOYSA-N
    • SMILES: O=CN1CCC(CO)CC1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2

1-Piperidinecarboxaldehyde, 4-(hydroxymethyl)- Pricemore >>

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1-Piperidinecarboxaldehyde, 4-(hydroxymethyl)- Production Method

Production Method 1

Reaction Conditions
1.1 Solvents: Dichloromethane ;  6 h, rt
Reference
Chemoselective, scalable nickel-electrocatalytic O-arylation of alcohols
Zhang, Hai-Jun; et al, ChemRxiv, 2021, 1, 1-12

Production Method 2

Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: 2,4,6-Trimethylpyridine ,  Tricyclohexylstannyl 1,1,1-trifluoromethanesulfonate Solvents: Sulfolane ;  24 h, 4 bar, 453 K
Reference
Tin-catalyzed reductive coupling of amines with CO2 and H2
Paparakis, Alexandros; et al, Catalysis Science & Technology, 2023, 13(3), 637-644

Production Method 3

Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Palladium ,  Phosphonium, tetrabutyl-, salt with 2,5-pyrrolidinedione (1:1) ;  rt; 24 h, 10 MPa, 413 K
Reference
Ionic Liquid-Promoted Formylation of N(sp2)-Heteroarenes with CO2/H2 over Pd/C
Li, Ruipeng; et al, ACS Sustainable Chemistry & Engineering, 2021, 9(6), 2507-2514

Production Method 4

Reaction Conditions
1.1 Reagents: Lithium aluminum hydride Solvents: Tetrahydrofuran ;  24 h, rt
1.2 Reagents: Water
1.3 Reagents: Sodium hydroxide Solvents: Water
1.4 Reagents: Water
2.1 Reagents: Hydrogen Catalysts: 2,4,6-Trimethylpyridine ,  Tricyclohexylstannyl 1,1,1-trifluoromethanesulfonate Solvents: Sulfolane ;  24 h, 4 bar, 453 K
Reference
Tin-catalyzed reductive coupling of amines with CO2 and H2
Paparakis, Alexandros; et al, Catalysis Science & Technology, 2023, 13(3), 637-644

1-Piperidinecarboxaldehyde, 4-(hydroxymethyl)- Raw materials

1-Piperidinecarboxaldehyde, 4-(hydroxymethyl)- Preparation Products

Additional information on 1-Piperidinecarboxaldehyde, 4-(hydroxymethyl)-

Comprehensive Overview of 1-Piperidinecarboxaldehyde, 4-(hydroxymethyl)- (CAS No. 835633-50-6)

1-Piperidinecarboxaldehyde, 4-(hydroxymethyl)- (CAS No. 835633-50-6) is a versatile organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique piperidine backbone and hydroxymethyl functional group, plays a pivotal role in the synthesis of various bioactive molecules. Its CAS number 835633-50-6 is frequently searched in academic and industrial databases, reflecting its importance in modern chemistry.

The structural features of 1-Piperidinecarboxaldehyde, 4-(hydroxymethyl)- make it a valuable intermediate in drug discovery. Researchers often explore its potential in designing central nervous system (CNS) therapeutics, owing to the piperidine moiety's affinity for neurological targets. Recent trends in AI-driven drug discovery have further highlighted its relevance, as computational models predict its utility in optimizing pharmacokinetic properties. This aligns with the growing demand for sustainable and efficient synthetic routes in the pharmaceutical industry.

From a synthetic perspective, CAS 835633-50-6 is often employed in multicomponent reactions and catalyzed transformations. Its hydroxymethyl group offers a reactive site for further functionalization, enabling the creation of diverse molecular architectures. This adaptability has made it a subject of interest in green chemistry initiatives, where minimizing waste and maximizing atom economy are prioritized. Such applications resonate with current environmental, social, and governance (ESG) trends in chemical manufacturing.

Analytical techniques like NMR spectroscopy and high-performance liquid chromatography (HPLC) are commonly used to characterize 1-Piperidinecarboxaldehyde, 4-(hydroxymethyl)-. These methods ensure purity and consistency, which are critical for its use in high-value pharmaceutical intermediates. The compound's stability under various conditions also makes it a reliable candidate for scale-up processes, a topic frequently queried in process chemistry forums.

In the context of intellectual property (IP), patents involving CAS 835633-50-6 often focus on its derivatives for therapeutic applications. This underscores its commercial potential, particularly in personalized medicine and targeted drug delivery systems. As the demand for precision medicine grows, so does the interest in building blocks like this compound, which can be tailored to specific biological pathways.

Beyond pharmaceuticals, 1-Piperidinecarboxaldehyde, 4-(hydroxymethyl)- finds utility in material science. Its ability to form stable linkages with polymers and nanoparticles has been explored in smart materials development. This interdisciplinary appeal aligns with searches for multi-functional chemical reagents, a trending topic in academic research and industrial innovation.

Safety and handling protocols for CAS 835633-50-6 adhere to standard laboratory practices, emphasizing proper ventilation and personal protective equipment (PPE). While not classified as hazardous under typical conditions, its handling guidelines are often queried in chemical safety databases, reflecting the community's commitment to responsible research.

In summary, 1-Piperidinecarboxaldehyde, 4-(hydroxymethyl)- (CAS No. 835633-50-6) is a compound of broad scientific and industrial significance. Its applications span drug development, green chemistry, and advanced materials, making it a recurring subject in both literature searches and innovative research projects. As science advances, its role in addressing global health and technological challenges is expected to expand further.

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